[3-Methyl-1-(3-methylquinoxalin-2-yl)piperidin-2-yl]methanamine

• IUPAC Name: [3-methyl-1-(3-methylquinoxalin-2-yl)piperidin-2-yl]methanamine
• InChI: InChI=1S/C16H22N4/c1-11-6-5-9-20(15(11)10-17)16-12(2)18-13-7-3-4-8-14(13)19-16/h3-4,7-8,11,15H,5-6,9-10,17H2,1-2H3
• InChI Key: YYVWQRVXWOEFGD-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1CN)C2=NC3=CC=CC=C3N=C2C
• Molecular Formula: C16H22N4
• Molecular Weight: 270.37 g/mol

Description

[3-Methyl-1-(3-methylquinoxalin-2-yl)piperidin-2-yl]methanamine, also known as MQPM, is a chemical compound that has gained significant attention in scientific research. MQPM is a piperidine derivative that has been synthesized through various methods and has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

[3-Methyl-1-(3-methylquinoxalin-2-yl)piperidin-2-yl]methanamine acts as an SSRI by inhibiting the reuptake of serotonin, leading to an increase in its concentration in the synaptic cleft. It also acts as a sigma-1 receptor agonist, leading to the modulation of various intracellular signaling pathways. The activation of sigma-1 receptors has been shown to enhance neuroplasticity, reduce neuroinflammation, and promote neuronal survival.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is involved in the regulation of neuronal survival, differentiation, and synaptic plasticity. This compound has also been shown to reduce the levels of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, this compound has been found to exhibit anxiolytic and antidepressant-like effects in animal models.

Advantages and Limitations for Lab Experiments

[3-Methyl-1-(3-methylquinoxalin-2-yl)piperidin-2-yl]methanamine has several advantages for lab experiments, including its high selectivity for sigma-1 receptors and its ability to cross the blood-brain barrier. However, it has several limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

[3-Methyl-1-(3-methylquinoxalin-2-yl)piperidin-2-yl]methanamine has the potential to be developed as a therapeutic agent for various diseases such as depression, anxiety, and neurodegenerative disorders. Future research should focus on optimizing its synthesis methods, improving its solubility, and reducing its potential toxicity. Additionally, further studies are needed to elucidate its mechanism of action and to explore its potential use as a radiotracer for imaging sigma-1 receptors in the brain.

Synthesis Methods

[3-Methyl-1-(3-methylquinoxalin-2-yl)piperidin-2-yl]methanamine can be synthesized through various methods, including the reduction of 3-methyl-2-nitroquinoxaline with sodium borohydride, followed by the reaction with 2-piperidinylmethanamine. Another method involves the reaction of 3-methylquinoxaline-2-carboxaldehyde with piperidine in the presence of sodium triacetoxyborohydride. The yield of this compound through these methods ranges from 30-60%.

Scientific Research Applications

[3-Methyl-1-(3-methylquinoxalin-2-yl)piperidin-2-yl]methanamine has been extensively studied for its potential use as a therapeutic agent for various diseases such as depression, anxiety, and neurodegenerative disorders. It has been found to act as a selective serotonin reuptake inhibitor (SSRI) and a sigma-1 receptor agonist. The sigma-1 receptor has been implicated in various physiological processes such as pain, cognition, and mood regulation. This compound has also been studied for its potential use as a radiotracer for imaging sigma-1 receptors in the brain.